Cas no 1337421-71-2 (2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol)

• Product Name: 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol
• CAS No: 1337421-71-2
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6222037
• PubChem ID: 130060677
• Update Time: 2025-05-23

2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol
• 1337421-71-2
• EN300-1277134

• Inchi： 1S/C11H16FNO/c1-6(2)11(13)8-4-7(3)9(12)5-10(8)14/h4-6,11,14H,13H2,1-3H3
• InChI Key： AKIVIELKFCBESJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C)C(C(C)C)N)O

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol

Compound CAS No. 1337421-71-2: 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol

The compound with CAS No. 1337421-71-2, known as 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an aminoalkyl substituent, a fluorine atom, and a hydroxyl group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its ability to inhibit the growth of various bacterial strains. Researchers have explored its mechanism of action, suggesting that the aminoalkyl group plays a crucial role in disrupting bacterial cell membranes. This finding has opened new avenues for the development of novel antibiotics, especially in light of the growing concern over antibiotic resistance.

In addition to its biological applications, 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol has shown promise in the field of materials science. Its fluorine atom imparts hydrophobicity, making it a valuable component in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can enhance the durability and thermal stability of polymer-based materials, which is particularly relevant for industrial applications such as aerospace and electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the phenolic ring and subsequent substitution reactions to introduce the aminoalkyl and fluorine groups. Innovations in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol. Preliminary results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 1337421-71-2, or 2-(1-amino-2-methylpropyl)-5-fluoro-4-methylphenol, represents a versatile molecule with potential applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both medicinal and materials research. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific innovation is expected to grow significantly.